Cas no 1087798-24-0 (2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate)

• Product Name: 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate
• CAS No: 1087798-24-0
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• MDL: MFCD11099848
• CID: 4570824
• Update Time: 2025-10-29

2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-(trifluoromethoxy)phenyl]carbamate
• Carbamic acid, N-[2-(trifluoromethoxy)phenyl]-, 2,2,2-trifluoroethyl ester
• 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate

• MDL： MFCD11099848
• Inchi： 1S/C10H7F6NO3/c11-9(12,13)5-19-8(18)17-6-3-1-2-4-7(6)20-10(14,15)16/h1-4H,5H2,(H,17,18)
• InChI Key： YEFYKZRZNXFILP-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=CC=C1OC(F)(F)F

Additional information on 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate

Recent Advances in the Study of 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate (CAS: 1087798-24-0)

2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate (CAS: 1087798-24-0) is a fluorinated carbamate compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its trifluoroethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and industrial applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

The synthesis of 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate has been optimized to improve yield and purity, with recent reports highlighting the use of novel catalytic systems and green chemistry approaches. Researchers have employed palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production of this compound. These advancements have not only streamlined the synthesis process but also reduced the environmental impact associated with traditional methods.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an inhibitor of specific enzymatic targets. Preliminary findings suggest that 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate exhibits moderate inhibitory activity against certain kinases and proteases, which are implicated in various disease pathways. Molecular docking studies have provided insights into the binding interactions of this compound with target proteins, revealing key structural features that contribute to its activity.

Furthermore, the compound's stability and pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Studies have shown that the trifluoromethoxy group enhances metabolic stability, while the carbamate moiety contributes to favorable bioavailability. These findings have spurred interest in developing derivatives of 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate with improved potency and selectivity.

Beyond its therapeutic potential, this compound has also been explored for its applications in agrochemicals. Its fluorinated structure imparts resistance to degradation, making it a candidate for use in pest control formulations. Recent field trials have demonstrated its efficacy against certain insect pests, with minimal environmental toxicity, aligning with the growing demand for sustainable agricultural solutions.

In conclusion, 2,2,2-Trifluoroethyl N-2-(Trifluoromethoxy)phenylcarbamate (CAS: 1087798-24-0) represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. The continued exploration of this compound and its derivatives is expected to yield valuable insights and innovations in the coming years.